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Compound of Interest

Compound Name: Diethyl (2-oxopropyl)phosphonate

Cat. No.: B148940 Get Quote

Essential Safety and Handling Guide for Diethyl (2-
oxopropyl)phosphonate
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Diethyl (2-
oxopropyl)phosphonate. Adherence to these protocols is essential for ensuring laboratory

safety and minimizing risk.

Chemical and Physical Properties
A summary of the key quantitative data for Diethyl (2-oxopropyl)phosphonate is presented

below.
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Property Value Citations

CAS Number 1067-71-6 [1][2][3]

Molecular Formula C₇H₁₅O₄P [2][3]

Molecular Weight 194.17 g/mol [3][4]

Appearance
Clear colorless to light yellow

liquid
[3][5][6]

Boiling Point 126 °C @ 9 mmHg [1][3][4][6]

Density ~1.01 g/mL at 25 °C [1][3][4][6]

Refractive Index n20/D 1.433 (lit.) [1][3][4][6]

Flash Point >110 °C (>230 °F) [2][6]

Storage Class 10 - Combustible liquids [4]

Operational Plan: Safe Handling Protocol
This step-by-step guide outlines the mandatory procedures for handling Diethyl (2-
oxopropyl)phosphonate in a laboratory setting.

Engineering Controls and Preparation
Ventilation: Always handle this chemical in a well-ventilated area.[5] A chemical fume hood is

strongly recommended. Local exhaust ventilation is typically required.[7]

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and in close proximity to the workstation.[8]

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear tightly fitting safety goggles with side shields conforming to

EN166 (EU) or NIOSH (US) standards.[5] A face shield may be necessary for splash

hazards.
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Hand Protection: Wear chemical-impermeable gloves.[5] Given the nature of

organophosphorus compounds, nitrile or butyl rubber gloves are recommended. Always

inspect gloves for tears or holes before use.[9][10]

Body Protection: A lab coat is mandatory. For larger quantities or tasks with a higher risk of

splashing, wear impervious clothing, such as a chemically resistant apron or suit.[5][7]

Respiratory Protection: If there is a risk of exceeding exposure limits, or if you experience

any irritation, use a full-face respirator with an appropriate cartridge for organic vapors.[5]

Handling Procedure
Pre-Use Inspection: Visually inspect the container for any damage or leaks before opening.

Dispensing: When transferring the liquid, do so carefully to avoid splashes and the

generation of mists or vapors.[5]

General Hygiene: Do not eat, drink, or smoke in the area where the chemical is handled or

stored.[5] Wash hands thoroughly with soap and water after handling and before leaving the

laboratory.[5][8][11]

Contamination: Avoid all personal contact, including inhalation.[7] Do not allow the chemical

to come into contact with skin or eyes.[5] Contaminated clothing should be removed

immediately and washed before reuse.[5]

Storage
Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[8][11]

The storage temperature should be at room temperature under an inert atmosphere.[3][6]

Incompatibilities: Keep away from strong oxidizing agents.[7][8]

Emergency Protocols
Immediate and appropriate responses to exposure are critical.

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,

administer oxygen. If breathing has stopped, provide artificial respiration. Seek immediate
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medical attention.[5][11]

Skin Contact: Immediately remove all contaminated clothing.[7] Wash the affected skin area

with plenty of soap and water for at least 15 minutes.[5][8][11] If skin irritation occurs, get

medical advice.[5][11]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[5][8][11] Remove contact lenses if present

and easy to do so. Continue rinsing. Seek immediate medical attention.[5][11]

Ingestion: Do NOT induce vomiting. Rinse the mouth thoroughly with water. Seek immediate

medical attention.[5]

Accidental Release Measures
Minor Spills: Absorb the spill with an inert, non-combustible material (e.g., sand, earth,

vermiculite). Collect the absorbed material and place it in a suitable, sealed container for

disposal.[8][11]

Major Spills: Evacuate the area immediately.[5] Ensure adequate ventilation and remove all

sources of ignition.[5] Wear full personal protective equipment, including respiratory

protection.[5] Contain the spill to prevent it from entering drains or waterways.[7][12]

Disposal Plan
Proper disposal of Diethyl (2-oxopropyl)phosphonate and its contaminated materials is

mandatory to prevent environmental contamination and ensure regulatory compliance.

Waste Classification: This material is toxic to aquatic life with long-lasting effects and should

be treated as hazardous waste.[5][7]

Container Disposal: Do not reuse empty containers. They may retain product residue.

Puncture containers to prevent reuse.[7]

Disposal Method: Dispose of the chemical waste and any contaminated materials (e.g.,

gloves, absorbent materials, containers) through a licensed and approved waste disposal

facility.[5][8][11] All disposal activities must be in strict accordance with all applicable federal,

state, and local regulations.[7]
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Workflow Visualization
The following diagram illustrates the standard workflow for the safe handling of Diethyl (2-
oxopropyl)phosphonate.
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Safe Handling Workflow for Diethyl (2-oxopropyl)phosphonate

Preparation

Handling

Post-Handling & Disposal Emergency Response
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Caption: Workflow for safe handling of Diethyl (2-oxopropyl)phosphonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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